Cas no 2137494-04-1 (7,12-Dioxa-10-azadispiro[3.1.4.2]dodecane-9,10-dicarboxylic acid, 10-(phenylmethyl) ester)

• Product Name: 7,12-Dioxa-10-azadispiro[3.1.4.2]dodecane-9,10-dicarboxylic acid, 10-(phenylmethyl) ester
• CAS No: 2137494-04-1
• MF: C₁₈H₂₁NO₆
• MW: 347.36244559288
• CID: 5277373
• Update Time: 2025-07-19

7,12-Dioxa-10-azadispiro[3.1.4.2]dodecane-9,10-dicarboxylic acid, 10-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 7,12-Dioxa-10-azadispiro[3.1.4.2]dodecane-9,10-dicarboxylic acid, 10-(phenylmethyl) ester

• Inchi： 1S/C18H21NO6/c20-15(21)14-10-24-18(11-17(25-12-18)7-4-8-17)19(14)16(22)23-9-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2,(H,20,21)
• InChI Key： IIQWLVCEVRJRJI-UHFFFAOYSA-N
• SMILES： C1C2(OCC3(N(C(OCC4=CC=CC=C4)=O)C(C(O)=O)CO3)C2)CC1

Additional information on 7,12-Dioxa-10-azadispiro[3.1.4.2]dodecane-9,10-dicarboxylic acid, 10-(phenylmethyl) ester

Comprehensive Analysis of 7,12-Dioxa-10-azadispiro[3.1.4.2]dodecane-9,10-dicarboxylic acid, 10-(phenylmethyl) ester (CAS No. 2137494-04-1)

The compound 7,12-Dioxa-10-azadispiro[3.1.4.2]dodecane-9,10-dicarboxylic acid, 10-(phenylmethyl) ester (CAS No. 2137494-04-1) is a structurally unique spirocyclic derivative that has garnered significant attention in pharmaceutical and materials science research. Its intricate molecular architecture, featuring a dispiro core with dioxa and aza functionalities, makes it a promising candidate for applications in drug discovery, catalysis, and advanced polymer design. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to mimic natural product frameworks.

In recent years, the demand for spirocyclic compounds like 7,12-Dioxa-10-azadispiro[3.1.4.2]dodecane-9,10-dicarboxylic acid, 10-(phenylmethyl) ester has surged, driven by their versatility in addressing challenges in medicinal chemistry and green synthesis. A common query among scientists is how this compound compares to other heterocyclic building blocks in terms of synthetic accessibility and functional group tolerance. Studies suggest its ester moiety and phenylmethyl group offer exceptional modularity for derivatization, aligning with the industry's shift toward fragment-based drug design.

The CAS No. 2137494-04-1 compound also intersects with trending topics such as sustainable chemistry and AI-driven molecular optimization. Computational tools now leverage its 3D structural data to predict binding affinities, a hot topic in virtual screening workflows. Additionally, its oxygen-nitrogen hybrid ring system is being explored for biodegradable material applications, resonating with global sustainability goals. FAQs often revolve around its stability under physiological conditions, which preliminary data indicate is superior to linear analogs.

From a synthetic perspective, the 10-(phenylmethyl) ester group in 7,12-Dioxa-10-azadispiro[3.1.4.2]dodecane-9,10-dicarboxylic acid provides a handle for selective modifications, a feature highlighted in recent click chemistry publications. This aligns with the broader search trend for "multifunctional spirocycles" and "ester-protected pharmacophores." Its dispiro[3.1.4.2] skeleton further offers steric constraints that are valuable in asymmetric catalysis, another high-interest area in organic synthesis.

In conclusion, CAS No. 2137494-04-1 represents a nexus of innovation across disciplines. Its spirocyclic backbone and dual carboxylic acid/ester functionality position it as a versatile tool for researchers tackling challenges from targeted drug delivery to smart material engineering. As databases like PubChem and Reaxys expand their entries on such compounds, the scientific community's ability to harness their potential grows exponentially.